Leukotrienes are a group of eicosanoids involved in the inflammatory response and immune system regulation. These lipid compounds play crucial roles in various physiological processes, including bronchoconstriction, vascular permeability, and eosinophil recruitment, which contribute to conditions such as asthma and allergic reactions. They are synthesized from arachidonic acid via the action of 5-lipoxygenase (5-LOX). Leukotriene modifiers, like montelukast, are often used in medical treatments to alleviate symptoms associated with these inflammatory mediators. Their involvement in numerous pathological conditions makes leukotrienes a significant focus in pharmacological research and therapy development.